Cas no 2591-09-5 (Benzothiazole,2-(ethenylsulfonyl)-)

• Product Name: Benzothiazole,2-(ethenylsulfonyl)-
• CAS No: 2591-09-5
• MF: C₉H₇NO₂S₂
• MW: 225.28737950325
• CID: 239763
• PubChem ID: 11264602
• Update Time: 2025-04-19

Benzothiazole,2-(ethenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(ethenylsulfonyl)-
• Benzothiazole,2-(vinylsulfonyl)- (7CI,8CI)
• 2-(ETHENESULFONYL)-1,3-BENZOTHIAZOLE
• CHEMBL4851432
• CS-0259590
• 2-(Vinylsulfonyl)benzo[d]thiazole
• 2591-09-5
• 2-ethenylsulfonyl-1,3-benzothiazole
• DTXSID20460521
• Z424784962
• EN300-736734
• Benzothiazole, 2-(ethenylsulfonyl)- (9CI)

• Inchi： 1S/C9H7NO2S2/c1-2-14(11,12)9-10-7-5-3-4-6-8(7)13-9/h2-6H,1H2
• InChI Key： KQANLUPCSMZGHR-UHFFFAOYSA-N
• SMILES： S(C=C)(C1=NC2C=CC=CC=2S1)(=O)=O

Computed Properties

• Exact Mass: 224.99191
• Monoisotopic Mass: 224.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 47.03